Cas no 1055343-40-2 (2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine)

• Product Name: 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine
• CAS No: 1055343-40-2
• MF: C₉H₉BrN₂S
• MW: 257.150159597397
• CID: 4820431
• Update Time: 2026-02-27

2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine

• Inchi： 1S/C9H9BrN2S/c1-12(2)6-3-4-7-8(5-6)13-9(10)11-7/h3-5H,1-2H3
• InChI Key： FJRRDPNKTZOCKJ-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=C(C=C2S1)N(C)C

Computed Properties

• Exact Mass: 255.967
• Monoisotopic Mass: 255.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine

Comprehensive Guide to 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine (CAS No. 1055343-40-2): Properties, Applications, and Market Insights

2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine (CAS No. 1055343-40-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative features a bromine substitution at the 2-position and dimethylamino functionalization at the 6-position, making it a valuable intermediate for drug discovery and material science applications. The compound's molecular formula is C₉H₉BrN₂S, with a molecular weight of 257.15 g/mol.

Recent trends in AI-driven drug discovery have increased demand for novel heterocyclic building blocks like 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and antimicrobial agents. The compound's electron-rich thiazole core and bromine substituent offer excellent opportunities for further functionalization through cross-coupling reactions, a topic frequently searched in chemical databases.

The physical properties of 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine include a melting point range of 148-152°C and good solubility in common organic solvents such as DMSO, methanol, and dichloromethane. These characteristics make it particularly useful in medicinal chemistry applications, where solubility and stability are critical parameters. The compound typically appears as a light yellow to beige crystalline powder under standard conditions.

In pharmaceutical research, 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine serves as a key intermediate for developing targeted therapies. Its structural features are being explored in the design of potential anticancer compounds, with particular interest in its ability to modulate protein-protein interactions. This aligns with current industry focus on small molecule therapeutics, a frequently searched term in scientific literature.

The agrochemical sector has shown growing interest in benzothiazole derivatives like 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine for developing new generation crop protection agents. Researchers are investigating its potential as a scaffold for fungicides and plant growth regulators, responding to the global demand for sustainable agriculture solutions – another trending search topic in scientific and industrial circles.

From a synthetic chemistry perspective, the bromine atom in 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine offers excellent opportunities for palladium-catalyzed cross-coupling reactions, including Suzuki, Stille, and Sonogashira couplings. This makes the compound particularly valuable in high-throughput screening libraries and combinatorial chemistry approaches, areas that have seen increased search activity due to advances in automated synthesis platforms.

Market analysis indicates steady growth in demand for functionalized benzothiazoles, with 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine being no exception. The compound is increasingly available from specialty chemical suppliers, with purity grades ranging from 95% to 99% for different research applications. Current pricing trends reflect its status as a high-value research chemical rather than a bulk commodity.

Quality control of 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine typically involves HPLC analysis, with most commercial samples showing ≥97% purity. Researchers should note that proper storage conditions (typically 2-8°C under inert atmosphere) are essential for maintaining the compound's stability over time, a practical consideration often searched by laboratory personnel working with air-sensitive compounds.

Recent patent literature reveals growing intellectual property activity around benzothiazole-based compounds, with several applications mentioning derivatives of 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine. This reflects the compound's potential in developing novel therapeutic agents and advanced materials, aligning with current industry trends toward structure-activity relationship optimization.

Environmental and safety considerations for 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine follow standard laboratory protocols for handling organic bromine compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling, a safety precaution frequently searched by new researchers in the field.

The future outlook for 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine appears promising, particularly in the context of fragment-based drug discovery and click chemistry applications. As pharmaceutical companies increasingly adopt AI-assisted molecular design, the demand for well-characterized building blocks like this compound is expected to grow significantly in coming years.

Analytical characterization of 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine typically includes ¹H NMR, ¹³C NMR, and mass spectrometry data. These analytical methods, commonly searched by quality control specialists, confirm the compound's structure and purity, with characteristic signals appearing at δ 7.85 (d, J = 8.5 Hz, 1H), 7.35 (dd, J = 8.5, 2.1 Hz, 1H), and 6.95 (d, J = 2.1 Hz, 1H) in the ¹H NMR spectrum.

In conclusion, 2-Bromo-N,N-dimethylbenzo[d]thiazol-6-amine (CAS No. 1055343-40-2) represents a versatile and valuable compound in modern chemical research. Its unique structural features and reactivity profile position it as an important building block for pharmaceutical, agrochemical, and materials science applications, particularly in the context of current research trends toward targeted molecular design and green chemistry principles.